6-((2,5-Dimethylphenyl)sulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane

• IUPAC Name: 6-(2,5-dimethylphenyl)sulfonyl-2,2-difluoro-6-azaspiro[2.5]octane
• InChI: InChI=1S/C15H19F2NO2S/c1-11-3-4-12(2)13(9-11)21(19,20)18-7-5-14(6-8-18)10-15(14,16)17/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: MLFYOGGPRHDPFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCC3(CC2)CC3(F)F
• Molecular Formula: C15H19F2NO2S
• Molecular Weight: 315.4 g/mol

Description

The compound “6-((2,5-Dimethylphenyl)sulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane” is a complex organic molecule. It contains a spirocyclic structure (a structure with two rings sharing a single atom), a sulfonyl group (a sulfur atom bonded to two oxygen atoms and an organic group), and a difluoro group (two fluorine atoms bonded to the same carbon atom). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The spirocyclic structure, the sulfonyl group, and the difluoro group would all contribute to its three-dimensional shape. Detailed structural analysis would require advanced techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The sulfonyl group is often involved in substitution and elimination reactions, while the difluoro group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the sulfonyl and difluoro groups could affect its polarity, solubility, and stability.

Scientific Research Applications

Anticancer Properties

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Antibacterial Activity

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Anti-inflammatory and Analgesic Effects

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Calcium Channel Antagonism

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Antihypertensive Potential

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Druglikeness and ADME-Tox Properties

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Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical synthesis.